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Compound of Interest

Compound Name: Hexahydronaphthalene

Cat. No.: B12109599 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Hexahydronaphthalene. The following procedures

are designed to ensure safe handling, storage, and disposal of this chemical.

Quantitative Data Summary
Limited quantitative data is available for specific isomers of Hexahydronaphthalene. The

following table summarizes available data. It is crucial to note that occupational exposure limits

have not been established.
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Property Value Isomer

Molecular Formula C₁₀H₁₄ All isomers

Molecular Weight 134.22 g/mol [1][2][3][4] All isomers

Boiling Point 193 °C / 379 °F Not specified

Melting Point -43 °C / -45 °F Not specified

Density 0.897 g/cm³ at 25 °C / 77 °F Not specified

OSHA PEL No data available[5][6]

(1S,8aR)-1-Isopropyl-4,7-

dimethyl-1,2,3,5,6,8a-

hexahydronaphthalene

NIOSH REL No data available[5][6]

(1S,4R,4Ar)-4,7-dimethyl-1-

propan-2-yl-1,2,3,4,4a,5-

hexahydronaphthalene

ACGIH TLV No data available[5][6]

(1S,4R,4Ar)-4,7-dimethyl-1-

propan-2-yl-1,2,3,4,4a,5-

hexahydronaphthalene

Operational Plan for Handling
Hexahydronaphthalene
A systematic approach is essential for the safe handling of Hexahydronaphthalene. The

following step-by-step protocol outlines the procedures from preparation to storage.

Preparation
Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for the specific Hexahydronaphthalene isomer.

Engineering Controls: Work in a well-ventilated area.[5][6] Use a chemical fume hood if there

is a risk of generating vapors or aerosols. Facilities should be equipped with an eyewash

fountain.[5][6]

Personal Protective Equipment (PPE): Don the following appropriate PPE:
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Eye Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection.[5] A face shield may be necessary if there is a splash hazard.

Hand Protection: Wear protective gloves.[5] Nitrile gloves can provide short-term

protection against a broad range of chemicals.[1] Always inspect gloves before use.

Body Protection: Wear a lab coat and ensure it is buttoned to cover as much skin as

possible.[1] Long pants and closed-toe, closed-heel shoes are mandatory.[1] For larger

quantities or increased risk of exposure, flame-retardant antistatic protective clothing may

be necessary.

Handling
Avoid Contact: Prevent contact with skin, eyes, and personal clothing.[5][6]

Minimize Exposure: Avoid breathing fumes, vapors, or mists.[5][7]

Safe Practices:

Do not eat, drink, or smoke while handling the chemical.[5][6]

Use the minimum amount necessary for the procedure.[6]

Keep containers tightly closed when not in use.[5][6]

Handle away from sources of ignition such as open flames, hot surfaces, and sparks.[5][7]

Use non-sparking tools and explosion-proof equipment if necessary.[7]

Hygiene: Wash hands thoroughly after handling.[5][6]

Storage
Container: Store in a tightly-closed container.[5][6]

Location: Keep in a cool, dry, and well-ventilated area.[6][8][9]

Incompatibilities: Store away from incompatible substances and oxidizing agents.[6][9]
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Segregation: Segregate from other hazard classes.[6]

Disposal Plan for Hexahydronaphthalene
Proper disposal of Hexahydronaphthalene is crucial to prevent environmental contamination

and ensure safety.

Waste Collection
Container: Place waste Hexahydronaphthalene and any contaminated materials into a

suitable, labeled disposal container.[5][9]

Labeling: Clearly label the waste container with its contents.

Segregation: Do not mix with other waste streams unless instructed to do so by your

institution's environmental health and safety (EHS) office.

Spill Management
Small Spills: For a small spill, absorb the material with an inert absorbent such as sand.[9]

Place the absorbed material into a suitable container for disposal.[5][9]

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

EHS office immediately.

Ventilation: Ensure the area is well-ventilated after a spill.[10]

Final Disposal
Consult Regulations: Adhere to all local, state, and federal regulations for hazardous waste

disposal.[5][9]

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and dispose of the waste.[11]

Prohibited Disposal: Do not dispose of Hexahydronaphthalene down the drain or in the

regular trash.[9]
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Experimental Protocols
No specific experimental protocols for Hexahydronaphthalene were identified in the search

results. Researchers should develop detailed, risk-assessed standard operating procedures

(SOPs) for any new experimental work involving this chemical.
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Caption: Workflow for the safe handling and disposal of Hexahydronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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